Cas no 7470-70-4 (Ethanone,1-(3-phenanthrenyl)-2-(1,2,3,4-tetrahydro-3-isoquinolinyl)-, hydrochloride(1:1))

7470-70-4 structure
Product name:Ethanone,1-(3-phenanthrenyl)-2-(1,2,3,4-tetrahydro-3-isoquinolinyl)-, hydrochloride(1:1)
Ethanone,1-(3-phenanthrenyl)-2-(1,2,3,4-tetrahydro-3-isoquinolinyl)-, hydrochloride(1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3-phenanthrenyl)-2-(1,2,3,4-tetrahydro-3-isoquinolinyl)-, hydrochloride(1:1)
- 1-phenanthren-3-yl-2-(1,2,3,4-tetrahydroisoquinolin-3-yl)ethanone,hydrochloride
- NSC402429
- NSC-402429
- 7470-70-4
- DTXSID50639581
- 1-(Phenanthren-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-3-yl)ethan-1-one--hydrogen chloride (1/1)
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- Inchi: InChI=1S/C25H21NO.ClH/c27-25(15-22-13-19-6-1-2-7-21(19)16-26-22)20-12-11-18-10-9-17-5-3-4-8-23(17)24(18)14-20;/h1-12,14,22,26H,13,15-16H2;1H
- InChI Key: PLZDMBUFSVFMDW-UHFFFAOYSA-N
- SMILES: C1C(NCC2=CC=CC=C21)CC(=O)C3=CC4=C(C=CC5=CC=CC=C54)C=C3.Cl
Computed Properties
- Exact Mass: 351.16243
- Monoisotopic Mass: 387.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 530
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
Experimental Properties
- Density: 1.181
- Boiling Point: 579.2°Cat760mmHg
- Flash Point: 196.6°C
- Refractive Index: 1.674
- PSA: 29.1
- LogP: 6.41110
Ethanone,1-(3-phenanthrenyl)-2-(1,2,3,4-tetrahydro-3-isoquinolinyl)-, hydrochloride(1:1) Related Literature
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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